RTI-51 Hydrochloride
Description
RTI-51, also known as (–)-2β-Carbomethoxy-3β-(4-bromophenyl)tropane or RTI-4229-51, is a semi-synthetic alkaloid in the phenyltropane group of psychostimulant compounds . It was first publicized in the 1990s and is expected to have properties lying somewhere in between RTI-31 and RTI-55 . It has a unique balance of effects not produced by other commonly used compounds .
Molecular Structure Analysis
The molecular formula of RTI-51 Hydrochloride is C16H21BrClNO2 . Its molar mass is 374.7 g/mol . The IUPAC name is methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate .Mechanism of Action
properties
CAS RN |
1391052-88-2 |
|---|---|
Product Name |
RTI-51 Hydrochloride |
Molecular Formula |
C₁₆H₂₁BrClNO₂ |
Molecular Weight |
374.7 |
synonyms |
(1R,2S,3S,5S)-3-(4-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester Hydrochloride; [1R-(exo,exo)]-3-(4-Bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester Hydrochloride; RTI 4229-51 Hydrochlori |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,2,2-Trichloroethoxy)carbonyl] Nortilidine](/img/structure/B1146934.png)
![(5'R,8'S,11'R,13'S,14'S)-11'-[4-(dimethylamino)phenyl]-5'-hydroxy-13'-methylspiro[1,3-dioxolane-2,3'-2,4,6,7,8,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-17'-one](/img/structure/B1146944.png)
